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Compound of Interest

Compound Name: Jnj dgat2-A

Cat. No.: B10788057

Get Quote

Dissecting Triglyceride Synthesis via Selective DGAT2
Inhibition[1]
Executive Summary
JNJ-DGAT2-A is a highly selective, small-molecule inhibitor of Diacylglycerol Acyltransferase 2

(DGAT2), a critical enzyme in the mammalian triglyceride (TG) synthesis pathway.[1][2][3]

Unlike broad-spectrum acyltransferase inhibitors, JNJ-DGAT2-A exhibits >70-fold selectivity for

DGAT2 over its isozyme DGAT1. This specificity makes it an essential chemical probe for

distinguishing the distinct physiological roles of DGAT2 (de novo lipogenesis and VLDL

assembly) from DGAT1 (dietary fat absorption and re-esterification).

While JNJ-DGAT2-A demonstrates potent in vitro efficacy (IC₅₀ ≈ 140 nM), its utility is primarily

defined as a chemical tool compound for mechanistic validation in cellular models (e.g.,

HepG2, primary hepatocytes) rather than a clinical candidate, due to metabolic stability

limitations in liver microsomes.
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To ensure reproducibility in experimental workflows, the specific physicochemical identity of the

compound must be verified.

Property Specification

Compound Name JNJ-DGAT2-A

CAS Number 1962931-71-0

IUPAC Name

3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-

yl)ethyl]amino]-1,3-thiazol-5-

(4H)ylidene]methyl]phenoxy]benzonitrile

Molecular Formula C₂₄H₁₆BrFN₄O₂S

Molecular Weight 523.38 g/mol

Target Human DGAT2 (hDGAT2)

Potency (IC₅₀)
0.14 µM (Sf9 membranes) / 140 nM (Cell-free

assay)

Selectivity >70-fold vs. DGAT1 and MGAT2

Molecular Mechanism of Action
The Enzymatic Blockade
DGAT2 resides primarily in the Endoplasmic Reticulum (ER) and Lipid Droplet (LD) interfaces.

It catalyzes the committed, final step in triglyceride synthesis: the acylation of sn-1,2-

diacylglycerol (DAG) using Fatty Acyl-CoA as an acyl donor.

JNJ-DGAT2-A Inhibition Logic:

Pathway Interception: JNJ-DGAT2-A binds to DGAT2, preventing the formation of the ester

bond between the acyl-CoA and the sn-3 position of the glycerol backbone.

Isozyme Specificity: By sparing DGAT1, JNJ-DGAT2-A does not interfere with the processing

of exogenous (dietary) fatty acids in the intestine, a key differentiation from dual inhibitors

which often cause gastrointestinal adverse events.
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Substrate diversion: Inhibition leads to an accumulation of cytosolic DAG and Acyl-CoA,

which signals negative feedback loops (e.g., SREBP-1c suppression) to downregulate

upstream lipogenic genes (FASN, SCD1).

Visualization: The Kennedy Pathway Blockade
The following diagram illustrates the specific node of inhibition within the de novo lipogenesis

pathway.
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Caption: JNJ-DGAT2-A selectively blocks the acylation of DAG by DGAT2, preventing TG

accumulation and Lipid Droplet expansion.
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Experimental Validation Protocols
To validate JNJ-DGAT2-A activity, researchers must employ assays that distinguish between

DGAT1 and DGAT2 activity. Standard total TG quantification is insufficient due to

compensatory DGAT1 activity.

Protocol A: Stable Isotope Flux Assay (The "Qi
Protocol")
This protocol, established in Journal of Lipid Research (Qi et al., 2012), is the gold standard for

verifying DGAT2-specific inhibition in hepatocytes using Mass Spectrometry (LC/MS/MS).

Objective: Quantify the inhibition of de novo TG synthesis using ¹³C-labeled glycerol.

Reagents:

Cell Line: HepG2 or McArdle-RH7777.[4]

Tracer: [¹³C₃, D₅]-Glycerol.[1]

Inhibitor: JNJ-DGAT2-A (dissolved in DMSO).

Workflow Steps:

Pre-incubation: Plate HepG2 cells and incubate in MEM + 10% FBS until 80% confluence.

Inhibitor Treatment: Replace medium with fresh media containing JNJ-DGAT2-A (0.1 – 10

µM) or DMSO vehicle. Incubate for 1 hour to equilibrate intracellular drug levels.

Pulse Labeling: Spike media with [¹³C₃, D₅]-Glycerol (20 µM final).

Synthesis Phase: Incubate for 2 hours. (Note: Short duration prevents extensive remodeling

of lipids).

Extraction: Wash cells 2x with cold PBS. Extract lipids using the Folch method

(Chloroform:Methanol 2:1).
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Quantification: Analyze via LC/MS/MS targeting specific transitions for ¹³C-labeled TG

species (e.g., TG 52:2, TG 54:3).

Self-Validating Checkpoint:

Control: DGAT1-specific inhibitor (e.g., A922500) should have minimal effect on glycerol

incorporation in this specific timeframe, as DGAT2 drives the bulk of de novo synthesis from

glycerol in HepG2 cells.

Protocol B: Enzymatic Assay (Sf9 Microsomes)
For direct potency determination (IC₅₀) without cellular membrane permeability variables.

Source: Microsomes from Sf9 insect cells overexpressing human DGAT2.[1]

Substrates: [¹⁴C]-Oleoyl-CoA (25 µM) and sn-1,2-Dioleoylglycerol (200 µM).

Reaction: Incubate microsomes + JNJ-DGAT2-A + Substrates for 10 min at 37°C.

Termination: Stop reaction with Isopropanol:Heptane:Water (80:20:2).

Detection: Liquid Scintillation Counting of the heptane phase (containing [¹⁴C]-TG).

Data Interpretation & Selectivity
When analyzing results, distinguishing DGAT2 inhibition from general lipotoxicity is vital.

Parameter JNJ-DGAT2-A Effect DGAT1 Inhibitor Effect

Glycerol Incorporation (De

Novo)
Strong Inhibition (>80%) Weak/No Inhibition

Exogenous Fatty Acid Re-

esterification
Moderate Inhibition Strong Inhibition

IC₅₀ (Human DGAT2) 0.14 µM >10 µM

IC₅₀ (Human DGAT1) >10 µM <0.1 µM
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Visualization: Experimental Workflow
The following diagram maps the logical flow for validating JNJ-DGAT2-A using the isotope flux

method.
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Caption: Step-by-step validation workflow for JNJ-DGAT2-A using stable isotope tracing in

hepatocytes.

Limitations & Expert Insights
Metabolic Stability Warning: JNJ-DGAT2-A is an excellent in vitro probe but possesses poor

metabolic stability in liver microsomes. For in vivo chronic studies (e.g., multi-day dosing in
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mice), researchers often utilize Antisense Oligonucleotides (ASOs) or structurally distinct

inhibitors (e.g., PF-06424439) to achieve sustained knockdown. Using JNJ-DGAT2-A for long-

term in vivo efficacy studies without formulation optimization may yield false negatives due to

rapid clearance.

Differentiation from Canagliflozin: Note that the identifier "JNJ-28431754" refers to

Canagliflozin (an SGLT2 inhibitor). JNJ-DGAT2-A is a distinct chemical entity (CAS 1962931-

71-0).[3] Ensure procurement requests specify the CAS or the chemical name to avoid target

confusion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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